Cas no 2228563-44-6 (3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol)

• Product Name: 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol
• CAS No: 2228563-44-6
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 6008442
• PubChem ID: 165853568
• Update Time: 2025-05-25

3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol
• 2228563-44-6
• EN300-1975078

• Inchi： 1S/C9H11F2NO2/c1-9(12,8(10)11)5-3-2-4-6(13)7(5)14/h2-4,8,13-14H,12H2,1H3
• InChI Key： CTCNLJRNDUNXCL-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1C=CC=C(C=1O)O)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.5Ų

Additional information on 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol

3-(2-Amino-1,1-Difluoropropan-2-Yl)Benzene-1,2-Diol: A Comprehensive Overview

The compound with CAS No. 2228563-44-6, known as 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a diol functional group and a substituted amino group. The presence of fluorine atoms in the propan-2-yl group adds complexity to its chemical properties and potential applications.

Chemical Structure and Properties

The molecule consists of a benzene ring substituted with two hydroxyl groups at positions 1 and 2, forming a diol structure. At position 3 of the benzene ring is attached a propan-2-yl group that contains an amino group (-NH₂) and two fluorine atoms. This substitution pattern results in a highly functionalized molecule with potential for versatile reactivity. The fluorine atoms in the propan-2-yl group introduce electron-withdrawing effects, which can influence the electronic properties of the entire molecule.

Synthesis and Characterization

The synthesis of 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol involves multi-step organic reactions. Typically, the starting material is benzene diol, which undergoes nucleophilic substitution or coupling reactions to introduce the propan-2-yl amino group. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The compound has been characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm its structure and purity.

Applications in Materials Science

Due to its unique combination of functional groups, 3-(2-amino-1,1-difluoropropan-2-yl)benzene-1,2-diol has found applications in the development of advanced materials. For instance, it has been used as a building block for constructing coordination polymers and metalloorganic frameworks (MOFs). The amino group serves as a coordinating site for metal ions, while the hydroxyl groups provide additional binding opportunities. Recent studies have demonstrated that this compound can form highly porous MOFs with exceptional gas adsorption capabilities.

Biochemical Applications

Beyond materials science, this compound has shown promise in biochemical applications. The diol functionality makes it a potential candidate for use in drug delivery systems or as a component in bioactive molecules. Researchers have explored its ability to act as a chelating agent for metal ions in biological systems. Additionally, the presence of fluorine atoms may enhance its bioavailability due to increased lipophilicity.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have been conducted to assess the biodegradability and toxicity of 3-(2-amino-1,1-difluoropropan-2-Yl)benzene-1,2-diol. Initial findings suggest that it exhibits moderate biodegradability under aerobic conditions; however, further research is needed to evaluate its long-term effects on ecosystems.

Future Directions

The future of this compound lies in exploring its potential across diverse fields such as electronics, medicine, and environmental remediation. Ongoing research aims to optimize its synthesis pathways for industrial scalability while investigating novel applications in nanotechnology and catalysis.